Cas no 877816-09-6 (benzyl N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylcarbamate)

• Product Name: benzyl N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylcarbamate
• CAS No: 877816-09-6
• MF: C₂₁H₂₁NO₅S
• MW: 399.460144758224
• CID: 5911805
• PubChem ID: 18574085
• Update Time: 2025-10-10

benzyl N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylcarbamate
• F2569-0173
• AKOS024660807
• benzyl N-[2-(furan-2-yl)-2-(4-methylphenyl)sulfonylethyl]carbamate
• benzyl N-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]carbamate
• 877816-09-6
• benzyl (2-(furan-2-yl)-2-tosylethyl)carbamate

• Inchi： 1S/C21H21NO5S/c1-16-9-11-18(12-10-16)28(24,25)20(19-8-5-13-26-19)14-22-21(23)27-15-17-6-3-2-4-7-17/h2-13,20H,14-15H2,1H3,(H,22,23)
• InChI Key： LRRPGRULTIRXGO-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC(C1=CC=CO1)S(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 399.11404394g/mol
• Monoisotopic Mass: 399.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylcarbamate

Research Brief on Benzyl N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylcarbamate (CAS: 877816-09-6)

Benzyl N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylcarbamate (CAS: 877816-09-6) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting inflammatory and infectious diseases. This research brief consolidates the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's structure features a furan ring and a tosyl (4-methylbenzenesulfonyl) group, which are known to contribute to its reactivity and biological interactions. Recent synthetic methodologies have optimized the preparation of benzyl N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylcarbamate, emphasizing green chemistry principles to improve yield and reduce environmental impact. Advances in catalytic systems and solvent-free conditions have been particularly noteworthy, offering scalable and sustainable routes for its production.

In terms of biological activity, preliminary studies suggest that benzyl N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylcarbamate exhibits moderate inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings position the compound as a potential lead for the development of dual-action anti-inflammatory agents. Additionally, its furan moiety has been linked to antimicrobial properties, with recent in vitro assays demonstrating activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Further research has explored the compound's mechanism of action, utilizing computational docking studies and molecular dynamics simulations. These analyses reveal that benzyl N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylcarbamate interacts with the active sites of target enzymes through hydrogen bonding and hydrophobic interactions, providing a structural basis for its observed bioactivity. Such insights are critical for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in translating the compound's in vitro activity into in vivo efficacy. Recent pharmacokinetic studies highlight the need for structural modifications to improve metabolic stability and bioavailability. Strategies such as prodrug derivatization and formulation optimization are currently under investigation to address these limitations.

In conclusion, benzyl N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylcarbamate (CAS: 877816-09-6) represents a compelling scaffold for drug discovery, with demonstrated potential in anti-inflammatory and antimicrobial applications. Ongoing research aims to refine its pharmacological profile and explore its utility in combination therapies. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock their full therapeutic potential.